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Compound of Interest

Compound Name: Methyl tridecanoate-d25

Cat. No.: B12303027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectral characteristics of

Methyl tridecanoate-d25, a deuterated analog of methyl tridecanoate. This document is

intended to serve as a valuable resource for researchers and scientists engaged in

metabolomics, pharmacokinetic studies, and drug development, where stable isotope-labeled

internal standards are crucial for accurate quantification.

Data Presentation: Predicted Mass Spectrum of
Methyl Tridecanoate-d25
The following table summarizes the predicted key mass spectral fragments for Methyl
tridecanoate-d25 under electron ionization (EI). The predicted mass-to-charge ratios (m/z) are

calculated based on the known fragmentation patterns of fatty acid methyl esters (FAMEs) and

the mass shift resulting from the substitution of 25 hydrogen atoms with deuterium. The

molecular weight of the unlabeled methyl tridecanoate is 228.37 g/mol , while the fully

deuterated methyl tridecanoate-d25 has a predicted molecular weight of approximately

253.52 g/mol .
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Predicted Fragment Ion Description Predicted m/z

[M]⁺• Molecular Ion 253

[M-34]⁺•
Loss of deuterated methanol

(CD3OD)
219

[M-46]⁺

Loss of the deuterated

methoxycarbonyl group

(•COOCD3)

207

[M-77]⁺
Alpha-cleavage with loss of

•(CH2)2COOCD3
176

m/z 90
McLafferty rearrangement ion

(deuterated)
90

m/z 77
Deuterated methoxycarbonyl

ion [CD3OC=O]⁺
77

Experimental Protocols
The following is a generalized experimental protocol for the analysis of Methyl tridecanoate-
d25 using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is based on

established methods for FAME analysis.[1][2]

1. Sample Preparation and Derivatization:

Lipid Extraction: If Methyl tridecanoate-d25 is used as an internal standard for quantifying

endogenous fatty acids, a lipid extraction from the biological matrix (e.g., plasma, tissue

homogenate) is required. A common method is the Folch extraction using a

chloroform:methanol mixture.

Transesterification: The extracted lipids are then subjected to transesterification to convert

fatty acids into their corresponding methyl esters. A common reagent for this is 14% Boron

Trifluoride in methanol (BF3-MeOH). The sample is heated with BF3-MeOH, followed by

extraction of the FAMEs with a non-polar solvent like hexane.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:
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Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron

ionization (EI) source is typically used.

GC Column: A polar capillary column, such as a DB-WAX or a similar polyethylene glycol

(PEG) phase column, is suitable for the separation of FAMEs.

Injector: The injector is typically operated in splitless mode to enhance sensitivity for trace-

level analysis.

Oven Temperature Program: A temperature gradient is employed to separate the FAMEs. A

typical program might start at a low temperature (e.g., 100°C), ramp up to a higher

temperature (e.g., 240°C), and hold for a period to ensure elution of all analytes.

Mass Spectrometer: The mass spectrometer is operated in EI mode, typically at 70 eV. Data

can be acquired in full scan mode to obtain a complete mass spectrum or in selected ion

monitoring (SIM) mode for enhanced sensitivity and quantitative accuracy. For Methyl
tridecanoate-d25, characteristic ions such as m/z 253, 219, and 90 would be monitored in

SIM mode.

Mandatory Visualization
The following diagrams illustrate the predicted fragmentation pathway of Methyl tridecanoate-
d25 and a typical experimental workflow for its analysis.
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Caption: Predicted EI fragmentation of Methyl tridecanoate-d25.
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Caption: Typical GC-MS workflow for FAME analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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